Cas no 62227-52-5 (Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)-)

• Product Name: Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)-
• CAS No: 62227-52-5
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 453468
• PubChem ID: 797022
• Update Time: 2025-04-19

Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(phenylsulfonyl)amino]-, (S)-
• 62227-52-5
• AKOS020251199
• SCHEMBL10076154
• DTXSID40355349
• AC1LGLY7

• Inchi： 1S/C10H13NO4S/c1-2-9(10(12)13)11-16(14,15)8-6-4-3-5-7-8/h3-7,9,11H,2H2,1H3,(H,12,13)/t9-/m0/s1
• InChI Key： QHDGPWMINFIDFP-VIFPVBQESA-N
• SMILES： S(C1C=CC=CC=1)(N[C@H](C(=O)O)CC)(=O)=O

Computed Properties

• Exact Mass: 243.05659
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47